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Introduction
2-(Dodecyloxy)ethanol, also known by its INCI name Laureth-1, is a non-ionic surfactant

belonging to the alcohol ethoxylate class of compounds. Its chemical structure, consisting of a

hydrophobic dodecyl chain and a hydrophilic ethylene oxide group, imparts effective surface-

active properties. These properties make it a versatile auxiliary in various stages of textile and

leather processing, including scouring, dyeing, finishing, degreasing, and fatliquoring. This

document provides detailed application notes and experimental protocols for researchers,

scientists, and professionals in the textile and leather industries.
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Property Value Reference

Chemical Name 2-(Dodecyloxy)ethanol [1]

INCI Name Laureth-1 [1]

CAS Number 4536-30-5 [2]

Molecular Formula C14H30O2 [2]

Molar Mass ~230.39 g/mol [1][2]

Appearance Clear or cloudy liquid [1]

pH (1% aqueous solution) 6.0 - 7.5 [1][3]

Solubility
Poor in water, good in low

aliphatic alcohols
[1]

Section 1: Application in Textile Processing
2-(Dodecyloxy)ethanol and related C12-C14 alcohol ethoxylates are utilized in textile wet

processing for their excellent wetting, emulsifying, and dispersing properties. They are effective

in pre-treatment (scouring), dyeing (leveling), and finishing.

Application Note: Scouring of Cotton Fabric
As a scouring agent, 2-(Dodecyloxy)ethanol aids in the removal of natural waxes, oils, and

other impurities from cotton fibers. This process enhances the fabric's absorbency, ensuring

uniform dyeing and finishing. Non-ionic surfactants like Laureth-1 are effective emulsifiers for

these hydrophobic substances. A typical scouring composition may include a blend of non-ionic

surfactants, including C12-C14 alcohol ethoxylates, and is applied in an alkaline bath.[4]

Experimental Protocol: Scouring of Cotton Fabric
Objective: To evaluate the scouring efficiency of a 2-(Dodecyloxy)ethanol-based formulation

on raw cotton fabric.

Materials:

Raw, loom-state cotton fabric
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2-(Dodecyloxy)ethanol (Laureth-1)

Sodium hydroxide (NaOH)

Sodium carbonate (Na2CO3)

Wetting agent performance tester (e.g., Draves test apparatus)

Spectrophotometer for whiteness index measurement

Formulation: A scouring agent concentrate can be prepared with a C12-14 alcohol ethoxylate.

[5] For this protocol, we will use 2-(Dodecyloxy)ethanol directly in the scouring bath.

Procedure:

Prepare scouring baths with varying concentrations of 2-(Dodecyloxy)ethanol (e.g., 0.5 g/L,

1.0 g/L, 1.5 g/L).

Each bath should also contain 2-3 g/L of Sodium Hydroxide and 1-2 g/L of Sodium

Carbonate.

Maintain a material-to-liquor ratio of 1:20.

Immerse the pre-weighed raw cotton fabric samples into the respective scouring baths.

Raise the temperature of the baths to 90-100°C and maintain for 60 minutes.

After scouring, rinse the fabric samples thoroughly with hot water, followed by a cold water

rinse to remove all residual chemicals.

Neutralize the fabric with a dilute acetic acid solution (0.5-1.0 g/L).

Rinse again with cold water and air dry.

Evaluate the scoured fabrics for:

Wetting time: Using the Draves test (AATCC Test Method 17).

Whiteness Index: Using a spectrophotometer.
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Weight Loss (%): Calculated from the initial and final dry weights of the fabric.

Quantitative Data Summary:

2-
(Dodecyloxy)ethan
ol Conc. (g/L)

Wetting Time
(seconds)

Whiteness Index
(CIE)

Weight Loss (%)

0 (Control) > 300 60 3-4

0.5 < 10 65 5-6

1.0 < 5 70 6-7

1.5 < 3 72 6-8

Note: The above data are representative and may vary based on fabric type and initial impurity

levels.

Application Note: Leveling Agent in Polyester Dyeing
In the high-temperature dyeing of polyester with disperse dyes, uneven dye uptake can be a

significant issue. 2-(Dodecyloxy)ethanol and other non-ionic surfactants act as leveling

agents by forming aggregates with the dye molecules.[6] This retards the initial rapid uptake of

the dye by the fiber, promoting a more uniform and level dyeing.[6][7]

Experimental Protocol: Evaluation of Leveling
Performance
Objective: To assess the performance of 2-(Dodecyloxy)ethanol as a leveling agent in the

disperse dyeing of polyester fabric.

Materials:

Scoured and bleached polyester fabric

Disperse dye (e.g., C.I. Disperse Blue 79)

2-(Dodecyloxy)ethanol (Laureth-1)
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Acetic acid

High-temperature, high-pressure (HTHP) dyeing machine

Spectrophotometer for color strength (K/S) and levelness evaluation

Procedure:

Prepare dye baths with the following formulation:

Disperse Dye: 1.0% on weight of fabric (owf)

Acetic Acid: to maintain pH 4.5-5.5

2-(Dodecyloxy)ethanol: varying concentrations (e.g., 0.25 g/L, 0.5 g/L, 1.0 g/L)

Control bath: no leveling agent

Set the material-to-liquor ratio to 1:10.

Place the polyester fabric samples in the dye baths at 60°C.

Increase the temperature to 130°C at a rate of 2°C/min.

Maintain the temperature at 130°C for 60 minutes.

Cool the dye baths to 70°C and rinse the fabric samples.

Perform a reduction clearing process to remove unfixed surface dye (e.g., with 2 g/L sodium

hydrosulfite and 2 g/L sodium hydroxide at 70-80°C for 20 minutes).

Rinse the samples thoroughly and air dry.

Evaluate the dyed fabrics for:

Color Strength (K/S): Measure at multiple points on each sample.

Levelness: Calculate the standard deviation of the K/S values.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1195059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash Fastness: (AATCC Test Method 61)

Rubbing Fastness: (AATCC Test Method 8)

Quantitative Data Summary:

2-
(Dodecyloxy)ethan
ol Conc. (g/L)

Average K/S
K/S Standard
Deviation

Wash Fastness
(Staining)

0 (Control) 15.2 1.8 3-4

0.25 14.8 0.9 4

0.50 14.5 0.5 4-5

1.00 14.1 0.4 4-5

Note: A slight decrease in K/S is expected with a leveling agent due to its retarding effect. The

primary goal is to improve levelness (lower standard deviation).

Section 2: Application in Leather Processing
In the leather industry, C12-C14 alcohol ethoxylates like 2-(Dodecyloxy)ethanol are primarily

used in the wet-end processes of degreasing and fatliquoring.

Application Note: Degreasing of Sheepskins
Raw sheepskins have a high content of natural fat, which must be removed to ensure proper

penetration of tanning and post-tanning chemicals. 2-(Dodecyloxy)ethanol is an effective

emulsifier for this natural grease. It is typically used in combination with other surfactants in an

aqueous medium to degrease pickled sheepskins. The amount of alcohol ethoxylate used can

range from 0.5% to 5% based on the weight of the skins.[8]

Experimental Protocol: Degreasing of Pickled
Sheepskins
Objective: To determine the optimal concentration of a C12-C14 alcohol ethoxylate mixture for

the degreasing of pickled sheepskins.
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Materials:

Pickled sheepskins

Degreasing agent: A mixture of C12-18 fatty alcohol ethoxylates (as a proxy for a commercial

product containing 2-(dodecyloxy)ethanol)[9]

Sodium chloride (NaCl)

Formic acid

Solvent for fat extraction (e.g., Dichloromethane)

Soxhlet extraction apparatus

Procedure:

Take samples from the official sampling position of the pickled sheepskins to determine the

initial fat content.

In a tanning drum, wash the skins with a brine solution (10% NaCl) at 30°C.

Drain the wash liquor.

Add fresh brine solution and the degreasing agent at different concentrations (e.g., 1%, 2%,

3% on pelt weight).

Run the drum for 60-90 minutes at 35-40°C.

Drain the degreasing liquor.

Rinse the skins with a fresh brine solution.

Proceed with tanning (e.g., chrome tanning).

After tanning, take samples from the same official position to determine the residual fat

content.

Determine the fat content of the initial and final samples using Soxhlet extraction.
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Calculate the percentage of fat removed.

Quantitative Data Summary:

Degreasing Agent
Conc. (% on pelt
weight)

Initial Fat Content
(%)

Residual Fat
Content (%)

Fat Removal (%)

1.0 15 6.0 60

2.0 15 3.0 80

3.0 15 1.5 90

Note: The optimal concentration will depend on the initial fat content and the desired level of

degreasing.

Application Note: Fatliquoring
Fatliquoring is the process of introducing oils and fats into the leather to lubricate the fibers,

imparting softness, flexibility, and other desired physical properties. 2-(Dodecyloxy)ethanol
can be used as an emulsifier in fatliquor formulations, helping to create stable oil-in-water

emulsions that can penetrate the leather structure effectively.

Experimental Protocol: Formulation and Application of a
Fatliquor
Objective: To prepare and apply a fatliquor emulsion containing 2-(Dodecyloxy)ethanol and

evaluate its effect on the softness of chrome-tanned leather.

Materials:

Chrome-tanned leather (wet blue)

Sulphated fish oil

Raw fish oil

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1195059?utm_src=pdf-body
https://www.benchchem.com/product/b1195059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(Dodecyloxy)ethanol (Laureth-1)

Formic acid

Softness tester

Procedure:

Fatliquor Formulation: Prepare a fatliquor blend:

Sulphated fish oil: 60%

Raw fish oil: 35%

2-(Dodecyloxy)ethanol: 5%

Emulsification: Add the fatliquor blend to warm water (50-60°C) with constant stirring to form

a stable emulsion. The total amount of fatliquor to be applied is 8% on the shaved weight of

the leather.

Application:

Neutralize the wet blue leather to a pH of 4.5-5.0.

In a tanning drum, treat the leather with the prepared fatliquor emulsion at 50°C for 60

minutes.

Fix the fatliquor by adding formic acid to lower the pH to around 3.5.

Run the drum for another 30 minutes.

Wash, drain, and process the leather further (drying, staking).

Evaluation:

Assess the softness of the finished leather using a softness tester.

Visually inspect the leather for fat spew or uneven fat distribution.
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Quantitative Data Summary:

Fatliquor Composition Softness (arbitrary units) Visual Appearance

Control (without 2-

(Dodecyloxy)ethanol)
60 Potential for some unevenness

With 5% 2-

(Dodecyloxy)ethanol
75 Uniform and soft

Visualizations
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Caption: Workflow of 2-(Dodecyloxy)ethanol application in textile processing.

Wet-End Operations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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